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Molecular Mechanisms and Quantitative Data

2-AA disrupts mitochondrial function through several documented pathways in different tissue models.

Table 1: Key Findings on 2-AA-Induced Effects in Skeletal Muscle and Immune Cells

Model System Key Findings Measured Outcomes

Murine Skeletal
Muscle (In Vivo)

↑ Genes for apoptosis signaling; ↑ Lipid
peroxidation markers (bisallylic

protons, vinyl protons) [1] [2]

Significant increase in apoptosis-
related gene expression; Increased

lipid peroxidation via ¹H NMR

Murine Skeletal
Muscle (In Vivo)

↓ Mitochondrial membrane potential [1]

[3]

Confirmation of mitochondrial

dysfunction

Murine
Macrophages (In
Vitro)

↓ MPC1 expression; ↓ Pyruvate

transport; ↓ ATP production [4]

Reduced mitochondrial respiration and

energy levels

Murine Infection
Model (In Vivo)

Long-lasting ↓ ATP and acetyl-CoA
levels [4]

Association with bacterial persistence
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Table 2: Detailed Experimental Model from Skeletal Muscle Study

Parameter Description

Animal Model 6-week-old male CD1 mice [1] [2]

2-AA Treatment Single intraperitoneal (IP) injection, 6.75 mg/kg [1] [2]

Tissue Analysis Skeletal muscle (gastrocnemius) harvested 4 days post-treatment [1] [2]

Experimental Protocols for Key Assays

Here are the methodologies for central techniques used to establish 2-AA's effects.

High-Resolution Magic-Angle-Spinning (HRMAS) ¹H NMR Spectroscopy on Skeletal Muscle

Purpose: Determine metabolic alterations and lipid peroxidation in intact tissue [1] [2].
Sample Prep: Gastrocnemius muscle harvested, frozen in liquid nitrogen, stored at -80°C [1] [2].

Instrumentation: Bruker Bio-Spin Avance NMR spectrometer (600.13 MHz) with triple resonance
HRMAS probe; temperature maintained at 4°C [1] [2].

Pulse Sequence: Carr-Purcell-Meiboom-Gill (CPMG) spin echo sequence to filter out broad signals
from large molecules [1] [2].

Key Acquisition Parameters: Relaxation delay of 2 sec; 128 scans; MAS speed stabilized at 4.0
kHz [1] [2].

Data Analysis: Spectra processed with MestRe-C software; resonance intensities quantified relative
to an external standard (TSP) and corrected for transverse relaxation (T2) [1].

Whole-Genome Expression Analysis in Skeletal Muscle

Purpose: Identify changes in gene expression profiles related to reactive oxygen species (ROS)

homeostasis and apoptosis signaling [1] [2].
Method: Microarray analysis of skeletal muscle from 2-AA-treated vs. untreated control mice [1] [2].

Outcome: Revealed upregulation of apoptotic pathway genes and an oxidative stress signature [1]
[2].

Pathway Visualization with DOT Scripts
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The following diagrams, generated with Graphviz DOT language, illustrate the core mechanistic pathways

revealed by the research. The scripts adhere to your specifications for color, contrast, and layout.

Diagram 1: 2-AA Induces Oxidative Stress and Apoptosis in Skeletal Muscle

2-AA Treatment

Oxidative Stress
(Disrupted ROS Homeostasis)
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(Loss of Membrane Potential)
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Click to download full resolution via product page

2-AA triggers a cascade from oxidative stress to apoptosis, favoring chronic infection.

Diagram 2: 2-AA Reprograms Macrophage Immunometabolism via the Ppargc1a/Esrra Axis
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2-AA disrupts the Ppargc1a/Esrra axis, reducing pyruvate import and ATP production, leading to immune

tolerance.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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